![molecular formula C18H17N3O6S B4959886 methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate](/img/structure/B4959886.png)
methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate, also known as Methyl 4-(N-(4-ethoxy-3-nitrobenzoyl)-N-(thiocarboxamido)phenyl)benzoate, is a chemical compound with potential applications in scientific research. It is a member of the thioamide family of compounds and has a molecular weight of 521.6 g/mol. In
Scientific Research Applications
Methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has potential applications in scientific research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory conditions and pain management.
Mechanism of Action
The mechanism of action of methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. Specifically, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in cancer cell invasion and metastasis, as well as cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation.
Biochemical and Physiological Effects:
This compound 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. It has also been shown to have anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate in lab experiments is its relatively simple synthesis method. Additionally, it has been shown to have potential applications in cancer treatment and inflammation, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate. One potential direction is to further investigate its mechanism of action in order to optimize its use in cancer treatment and inflammation. Additionally, it could be tested in combination with other drugs to determine if it has synergistic effects. Further research could also explore its potential applications in other areas, such as neurodegenerative diseases and infectious diseases.
Synthesis Methods
Methyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate can be synthesized by reacting 4-ethoxy-3-nitrobenzoyl chloride with thiocarbohydrazide in the presence of triethylamine. The resulting product is then reacted with methyl 4-aminobenzoate in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield the final product. The synthesis method is relatively straightforward and can be performed in a laboratory setting.
properties
IUPAC Name |
methyl 4-[(4-ethoxy-3-nitrobenzoyl)carbamothioylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O6S/c1-3-27-15-9-6-12(10-14(15)21(24)25)16(22)20-18(28)19-13-7-4-11(5-8-13)17(23)26-2/h4-10H,3H2,1-2H3,(H2,19,20,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWTQRCIADDOMNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.